molecular formula AlF6Li3 B086028 Trilithium hexafluoroaluminate CAS No. 13821-20-0

Trilithium hexafluoroaluminate

Cat. No. B086028
CAS RN: 13821-20-0
M. Wt: 161.9 g/mol
InChI Key: VRSRNLHMYUACMN-UHFFFAOYSA-H
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Description

Trilithium hexafluoroaluminate, also known as AlF6Li3, is a compound with a molecular weight of 161.9 g/mol . It is also known by other names such as aluminum;trilithium;hexafluoride .


Molecular Structure Analysis

The InChI representation of Trilithium hexafluoroaluminate is InChI=1S/Al.6FH.3Li/h;6*1H;;;/q+3;;;;;;;3*+1/p-6 . The compound’s structure is complex, and conformer generation is disallowed due to unsupported elements, atom valence, mixture, or salt .


Physical And Chemical Properties Analysis

Trilithium hexafluoroaluminate has a molecular weight of 161.9 g/mol . It has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 6 . The compound has a rotatable bond count of 0 . Its exact mass and monoisotopic mass are 162.0199677 g/mol . The topological polar surface area of the compound is 0 Ų . The compound has a heavy atom count of 10 .

Scientific Research Applications

  • Electrodeposition of LaB6 : A study on the cathodic behavior in the electrodeposition of lanthanum hexaboride (LaB6) from melts comprising lanthanum oxide, lithium tetraborate, and trilithium hexafluoroaluminate. The formation of LaB6 involves primary electrodeposition of elemental boron, followed by the discharge of the lanthanum ion at a higher potential (Uchida, 1978).

  • Thermal Decomposition of LiAlH4 : Solid-state nuclear magnetic resonance was used to study the thermal decomposition of lithium tetrahydroaluminate into metallic aluminum, hydrogen, and trilithium hexahydroaluminate. This research helps in understanding the decomposition path and the concentrations of observed Al species (Wiench, Balema, Pecharsky, & Pruski, 2004).

  • Monomeric Trilithium-tris[tert-butyldimethylsilylamido]phenylsilane : This study investigates the reaction of lithiated tert-butyldimethylsilylamine with trifluorophenylsilane to form trilithium derivatives. These compounds are significant for understanding the crystal structure and chemical reactions involving trilithium compounds (Hemme, Klingebiel, Freitag, & Stalke, 1995).

  • Electrochemically Lithiated Vanadium Oxide, Li3V6O13 : The study describes the growth of single crystals of V6O13 by chemical vapour transport and their subsequent electrochemical lithiation to form trilithium hexavanadium tridecaoxide (Bergstrom, Gustafsson, & Thomas, 1998).

  • Surface Modification of Nanostructured Ceramic Membranes : Research focused on making ceramic membranes hydrophobic for application in direct contact membrane distillation, utilizing compounds including trilithium hexafluoroaluminate (Hendren, Brant, & Wiesner, 2009).

Safety and Hazards

Trilithium hexafluoroaluminate is harmful if swallowed and toxic if inhaled . It may cause harm to breast-fed children and causes damage to organs through prolonged or repeated exposure . It is also harmful to aquatic life with long-lasting effects . Precautions include avoiding breathing dust/fume/gas/mist/vapours/spray, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas .

properties

IUPAC Name

aluminum;trilithium;hexafluoride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Al.6FH.3Li/h;6*1H;;;/q+3;;;;;;;3*+1/p-6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VRSRNLHMYUACMN-UHFFFAOYSA-H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Li+].[Li+].[Li+].[F-].[F-].[F-].[F-].[F-].[F-].[Al+3]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

AlF6Li3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

161.9 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Trilithium hexafluoroaluminate

CAS RN

13821-20-0
Record name Aluminate(3-), hexafluoro-, lithium (1:3), (OC-6-11)-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013821200
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Aluminate(3-), hexafluoro-, lithium (1:3), (OC-6-11)-
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.
Record name Trilithium hexafluoroaluminate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.034.086
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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